methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: methyl 2-[[2-(2,3-dihydroindol-1-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H20N2O3S/c1-24-19(23)17-13-6-4-8-15(13)25-18(17)20-16(22)11-21-10-9-12-5-2-3-7-14(12)21/h2-3,5,7H,4,6,8-11H2,1H3,(H,20,22)
• InChI Key: NAQHQLNEMLEDAH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)CN3CCC4=CC=CC=C43

Description

Methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, also known as MI-DTT, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in drug discovery and development. MI-DTT is a cyclic peptide that has been shown to have promising activity against a variety of diseases, including cancer, inflammation, and infectious diseases. In

Mechanism of Action

The mechanism of action of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to bind to several proteins involved in disease pathways, including the oncogenic protein MDM2 and the inflammatory protein NF-kB. By inhibiting these protein-protein interactions, methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is able to disrupt disease pathways and inhibit the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of several infectious diseases. In addition, methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One advantage of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is its potential as a drug candidate for the treatment of cancer, inflammation, and infectious diseases. In addition, methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a drug. However, the synthesis of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a time-consuming and expensive process, which may limit its use in lab experiments.

Future Directions

There are several future directions for the study of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One direction is the optimization of the synthesis method to produce higher yields of pure product. Another direction is the further study of the mechanism of action of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, which may lead to the development of more effective drugs. In addition, the potential of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate as a drug candidate for the treatment of cancer, inflammation, and infectious diseases should be further explored. Finally, the toxicity and pharmacokinetics of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate should be studied in more detail to determine its potential as a drug candidate.

Synthesis Methods

The synthesis of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a complex process that involves several steps. The first step is the synthesis of the cyclic peptide backbone, which is accomplished using solid-phase peptide synthesis. This is followed by the attachment of the indole side chain and the thiophene ring to the backbone using a series of chemical reactions. Finally, the methyl ester group is added to the carboxylic acid group to form the final product. The synthesis of methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a time-consuming and expensive process, but it has been optimized to produce high yields of pure product.

Scientific Research Applications

Methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been the subject of numerous scientific studies due to its potential applications in drug discovery and development. It has been shown to have promising activity against a variety of diseases, including cancer, inflammation, and infectious diseases. In cancer research, methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. In addition, it has been shown to have anti-inflammatory activity, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. methyl 2-[(2,3-dihydro-1H-indol-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has also been shown to have activity against several infectious diseases, including malaria and tuberculosis.